1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one

• IUPAC Name: 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one
• InChI: InChI=1S/C18H28N4O/c1-3-15-10-19-13(2)20-18(15)21-16-9-17(23)22(12-16)11-14-7-5-4-6-8-14/h10,14,16H,3-9,11-12H2,1-2H3,(H,19,20,21)
• InChI Key: SHRWMPFDKXMQAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1NC2CC(=O)N(C2)CC3CCCCC3)C
• Molecular Formula: C18H28N4O
• Molecular Weight: 316.4 g/mol

Description

1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one, also known as CEP-26401, is a novel compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions, will be discussed in

Mechanism of Action

The mechanism of action of 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one is not fully understood. However, it has been proposed that it acts by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one may reduce inflammation and pain.
Biochemical and Physiological Effects:
1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce oxidative stress and increase the production of neurotrophic factors, which are important for the survival and function of neurons.

Advantages and Limitations for Lab Experiments

1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. It also has a relatively long half-life, which allows for extended experiments. However, there are some limitations to its use. 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one is not very water-soluble, which can make it difficult to administer in certain experiments. It also has a relatively low bioavailability, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one. One area of research is the development of more water-soluble formulations of the compound. This would allow for easier administration in experiments and potentially increase its effectiveness. Another area of research is the investigation of the compound's potential therapeutic applications in humans. Clinical trials would be needed to determine the safety and efficacy of 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one in humans. Finally, further research is needed to fully understand the mechanism of action of 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one involves a series of chemical reactions that begin with the condensation of 5-ethyl-2-methylpyrimidine-4-carboxylic acid with cyclohexylmethylamine to form the corresponding amide. This amide is then reduced to the corresponding amine using lithium aluminum hydride. The resulting amine is then reacted with 4-bromo-2-one to form 1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one.

Scientific Research Applications

1-(cyclohexylmethyl)-4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]pyrrolidin-2-one has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.